Cas no 1805051-32-4 (Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate
• CAS No: 1805051-32-4
• MF: C₁₄H₁₄F₃NO₂S
• MW: 317.326673030853
• CID: 4944864
• Update Time: 2025-05-23

Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C14H14F3NO2S/c1-3-10-5-9(8-18)6-12(21-14(15,16)17)11(10)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： UCGGRSHMLFWEPL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(CC)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate

Research Brief on Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate (CAS: 1805051-32-4): Recent Advances and Applications

Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate (CAS: 1805051-32-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in the development of novel therapeutic agents and agrochemicals. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, highlighting its versatility and applicability in various domains.

The synthesis of Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate involves multi-step organic reactions, with particular emphasis on the introduction of the trifluoromethylthio group, which is known for its electron-withdrawing properties and ability to enhance the metabolic stability of pharmaceutical compounds. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research and development.

In the pharmaceutical sector, this compound has been investigated for its potential as a building block in the synthesis of bioactive molecules. Preliminary studies suggest that it may serve as a precursor for the development of enzyme inhibitors, particularly those targeting inflammatory pathways and microbial infections. The presence of the cyano group further enhances its reactivity, enabling the formation of diverse derivatives with varied biological activities.

Agrochemical applications of Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate have also been explored, with research indicating its efficacy as a key intermediate in the production of pesticides and herbicides. The trifluoromethylthio moiety contributes to the compound's ability to disrupt metabolic processes in pests, offering a potential solution for crop protection and yield improvement.

Recent publications have delved into the mechanistic insights of this compound, employing computational modeling and in vitro assays to elucidate its interactions with biological targets. These studies have provided valuable data on its pharmacokinetic properties and toxicity profiles, which are critical for its potential transition from laboratory research to clinical or industrial applications.

In conclusion, Ethyl 4-cyano-2-ethyl-6-(trifluoromethylthio)phenylacetate (CAS: 1805051-32-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Ongoing research aims to expand its applications, optimize its synthesis, and explore its full therapeutic and agrochemical potential.